molecular formula C11H16N2O5S2 B8301280 3-Amino-4-n-butylsulphinyl-5-sulphamyl-benzoic acid

3-Amino-4-n-butylsulphinyl-5-sulphamyl-benzoic acid

Cat. No.: B8301280
M. Wt: 320.4 g/mol
InChI Key: JOWJKTMQSJEMTK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Amino-4-n-butylsulphinyl-5-sulphamyl-benzoic acid is a useful research compound. Its molecular formula is C11H16N2O5S2 and its molecular weight is 320.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H16N2O5S2

Molecular Weight

320.4 g/mol

IUPAC Name

3-amino-4-butylsulfinyl-5-sulfamoylbenzoic acid

InChI

InChI=1S/C11H16N2O5S2/c1-2-3-4-19(16)10-8(12)5-7(11(14)15)6-9(10)20(13,17)18/h5-6H,2-4,12H2,1H3,(H,14,15)(H2,13,17,18)

InChI Key

JOWJKTMQSJEMTK-UHFFFAOYSA-N

Canonical SMILES

CCCCS(=O)C1=C(C=C(C=C1S(=O)(=O)N)C(=O)O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of sodium dithionite (7.3 g) in water (50 ml) conc. aqueous ammonia (25 ml) was added, after which 4-n-butylsulphinyl-3-nitro-5-sulphamyl-benzoic acid (4 g) was added in portions at 25°C, while stirring. The reaction mixture was heated on a steam bath for 30 minutes. Then 4N hydrochloric acid was added until a pH of 1, while the heating was continued. After the evolution of sulphur dioxide had ceased, the reaction mixture was adjusted to a pH of 2.5 by addition of 2N sodium hydroxide, and cooled. The precipitated 3-amino-4-n-butylsulphinyl-5-sulphamyl-benzoic acid was collected by suction, recrystallized from aqueous ethanol, and dried in vacuo at 115°C. The acid was obtained with a melting point of 237°C (decomp.).
Quantity
7.3 g
Type
reactant
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50 mL
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4 g
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